Cas no 617-97-0 (3-methylbenzene-1-sulfonic acid)

3-Methylbenzene-1-sulfonic acid (also known as m-toluenesulfonic acid) is an organic sulfonic acid derivative widely used as a strong acid catalyst in organic synthesis and industrial applications. Its key advantages include high solubility in polar solvents, thermal stability, and consistent reactivity, making it suitable for esterification, alkylation, and polymerization reactions. The compound’s robust acidic properties and low volatility enhance process control and safety in laboratory and manufacturing settings. Additionally, it serves as a versatile intermediate in pharmaceuticals, dyes, and surfactants. Its crystalline form ensures ease of handling and precise dosing, while its compatibility with various reaction conditions underscores its utility in diverse chemical processes.
3-methylbenzene-1-sulfonic acid structure
617-97-0 structure
Product Name:3-methylbenzene-1-sulfonic acid
CAS No:617-97-0
MF:C7H8O3S
MW:172.201621055603
MDL:MFCD00167130
CID:508838
PubChem ID:105362
Update Time:2025-05-23

3-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methylbenzenesulfonic acid hydrate
    • 3-methylbenzenesulfonic acid
    • Benzenesulfonic acid,3-methyl-
    • M-TOLUENESULPHONIC ACID MONOHYDRATE
    • m-Toluenesulfonic acid
    • m-Methylbenzenesulfonic acid
    • 3-methylbenzene-1-sulfonic acid
    • NS00122473
    • DTXSID50860555
    • EN300-223515
    • Q27236302
    • meta-toluene sulfonic acid
    • SCHEMBL136546
    • NCIOpen2_001230
    • CS-0240048
    • 07F29K368Y
    • Z1222423483
    • M-TOLUENESULPHONIC ACID MONOHYDRATE, 97
    • 5-Methylbenzenesulfonic acid
    • Benzenesulfonic acid, 3-methyl-
    • 617-97-0
    • Toluene-3-sulfonic acid
    • TOLUENE-M-SULFONIC ACID
    • 3-methylbenzenesulfonicacid
    • AKOS015940133
    • AS-64317
    • DS-015494
    • UNII-07F29K368Y
    • G69535
    • MDL: MFCD00167130
    • Inchi: 1S/C7H8O3S/c1-6-3-2-4-7(5-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)
    • InChI Key: JDQDSEVNMTYMOC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C)C=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 190.03
  • Monoisotopic Mass: 172.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 62.8A^2

Experimental Properties

  • Density: 1.340
  • Melting Point: 155-156 ºC
  • Refractive Index: 1.562
  • PSA: 85.87

3-methylbenzene-1-sulfonic acid Security Information

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3-methylbenzene-1-sulfonic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfur trioxide ;  58.5 °C
Reference
Study on the sulfonation of toluene with SO3 in microreactor
Chen, Yanquan; et al, Huaxue Fanying Gongcheng Yu Gongyi, 2013, 29(3), 253-259

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt → 100 °C; 30 min, 90 - 100 °C; 10 min, 90 - 100 °C
Reference
Improvement of the preparation experiment of p-toluenesulfonic acid
Li, Shu-an; et al, Shiyanshi Yanjiu Yu Tansuo, 2005, 24(11), 43-45

3-methylbenzene-1-sulfonic acid Preparation Products

3-methylbenzene-1-sulfonic acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:617-97-0)3-methylbenzene-1-sulfonic acid
Order Number:A918523
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:06
Price ($):307.0/1059.0
Email:sales@amadischem.com

Additional information on 3-methylbenzene-1-sulfonic acid

3-Methylbenzene-1-sulfonic Acid (CAS No. 617-97-0): Properties, Applications, and Industry Insights

3-Methylbenzene-1-sulfonic acid (CAS No. 617-97-0), also known as m-toluenesulfonic acid, is a versatile organic compound widely used in industrial and research applications. This aromatic sulfonic acid derivative is characterized by its strong acidity and solubility in water, making it a valuable intermediate in chemical synthesis. With the growing demand for specialty chemicals and green chemistry solutions, this compound has garnered significant attention for its role in catalysis, polymer production, and pharmaceutical manufacturing.

The compound’s molecular structure features a methyl group (-CH3) at the meta position relative to the sulfonic acid group (-SO3H), which enhances its stability and reactivity. Researchers and manufacturers often seek high-purity 3-methylbenzene-1-sulfonic acid for applications requiring precise chemical control. Recent trends in sustainable chemistry have also highlighted its potential as a biodegradable catalyst, aligning with global efforts to reduce environmental impact.

In the pharmaceutical industry, 617-97-0 serves as a key intermediate for synthesizing active pharmaceutical ingredients (APIs). Its compatibility with organic solvents and ability to act as a proton donor make it ideal for reactions like esterification and alkylation. Additionally, the compound’s role in ion-exchange resins and dye manufacturing underscores its versatility. As industries prioritize eco-friendly alternatives, the demand for 3-methylbenzene-1-sulfonic acid derivatives continues to rise.

From a technical perspective, the compound’s physical and chemical properties—such as its melting point (typically above 100°C) and hygroscopic nature—are critical for storage and handling. Suppliers often provide analytical-grade 3-methylbenzene-1-sulfonic acid with detailed safety data sheets (SDS) to ensure compliance with regulatory standards. Innovations in process optimization have further improved its production efficiency, reducing costs for end-users.

Beyond industrial uses, m-toluenesulfonic acid is explored in academic research for its potential in energy storage systems and advanced materials. For instance, its incorporation into polymeric membranes for fuel cells demonstrates its relevance in renewable energy technologies. As the scientific community focuses on carbon-neutral solutions, this compound’s multifunctionality positions it as a material of interest.

In summary, 3-methylbenzene-1-sulfonic acid (CAS 617-97-0) is a pivotal chemical with broad applicability across sectors. Its alignment with green chemistry principles and adaptability to emerging technologies ensures its continued relevance. For professionals seeking reliable sulfonic acid suppliers or technical data, understanding its properties and market trends is essential for informed decision-making.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:617-97-0)3-methylbenzene-1-sulfonic acid
A918523
Purity:99%/99%
Quantity:1g/5g
Price ($):307.0/1059.0
Email